Cas no 2146027-00-9 (tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(2,2,2-trifluoroethyl)carbamate)

• Product Name: tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(2,2,2-trifluoroethyl)carbamate
• CAS No: 2146027-00-9
• MF: C₁₅H₂₀F₃NO₃
• MW: 319.319415092468
• CID: 5672706
• PubChem ID: 165770659
• Update Time: 2025-05-21

tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(2,2,2-trifluoroethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(2,2,2-trifluoroethyl)carbamate
• EN300-26665936
• 2146027-00-9

• Inchi： 1S/C15H20F3NO3/c1-14(2,3)22-13(21)19(10-15(16,17)18)9-12(20)11-7-5-4-6-8-11/h4-8,12,20H,9-10H2,1-3H3
• InChI Key： MTMCQAHHXKKLHA-UHFFFAOYSA-N
• SMILES： FC(CN(C(=O)OC(C)(C)C)CC(C1C=CC=CC=1)O)(F)F

Computed Properties

• Exact Mass: 319.13952799g/mol
• Monoisotopic Mass: 319.13952799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(2,2,2-trifluoroethyl)carbamate

Research Brief on tert-Butyl N-(2-hydroxy-2-phenylethyl)-N-(2,2,2-trifluoroethyl)carbamate (CAS: 2146027-00-9)

In recent years, the compound tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(2,2,2-trifluoroethyl)carbamate (CAS: 2146027-00-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoroethyl and hydroxy-phenylethyl moieties, has shown promising potential as a key intermediate in the synthesis of bioactive compounds and drug candidates. The following brief provides an overview of the latest research developments related to this compound, focusing on its synthetic applications, pharmacological relevance, and recent advancements in its utilization.

The primary interest in tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(2,2,2-trifluoroethyl)carbamate stems from its role as a versatile building block in medicinal chemistry. Recent studies have highlighted its utility in the construction of peptidomimetics and small-molecule inhibitors targeting various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into novel protease inhibitors, showcasing enhanced binding affinity due to the trifluoroethyl group's electron-withdrawing properties. The compound's structural features also facilitate its use in the development of CNS-active agents, as evidenced by its application in the synthesis of GABA receptor modulators.

From a synthetic perspective, recent advancements have focused on optimizing the preparation of tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(2,2,2-trifluoroethyl)carbamate to improve yield and scalability. A 2024 report in Organic Process Research & Development detailed a streamlined synthetic route employing catalytic asymmetric hydrogenation, achieving enantiomeric excesses greater than 99%. This methodological improvement is particularly significant for industrial-scale production, addressing previous challenges associated with racemization and purification.

Pharmacological evaluations of derivatives stemming from this carbamate compound have revealed intriguing biological activities. Research published in Bioorganic & Medicinal Chemistry Letters (2023) identified analogs exhibiting potent anti-inflammatory properties through selective COX-2 inhibition. Additionally, its trifluoroethyl moiety has been leveraged to enhance metabolic stability in drug candidates, as demonstrated in recent pharmacokinetic studies of investigational kinase inhibitors. These findings underscore the compound's value in addressing key challenges in drug development, such as improving bioavailability and target selectivity.

Looking forward, the scientific community anticipates expanded applications of tert-butyl N-(2-hydroxy-2-phenylethyl)-N-(2,2,2-trifluoroethyl)carbamate in emerging therapeutic areas. Ongoing research explores its potential in targeted protein degradation strategies and as a scaffold for bifunctional molecules in PROTAC design. With its unique chemical features and demonstrated versatility, this compound continues to be a valuable asset in the medicinal chemist's toolbox, offering numerous opportunities for innovation in drug discovery and development.